Cas no 168162-28-5 (Methyl 3-(2-oxopiperidin-1-yl)benzoate)
168162-28-5 structure
Product Name:Methyl 3-(2-oxopiperidin-1-yl)benzoate
CAS No:168162-28-5
MF:C13H15NO3
MW:233.263103723526
CID:137718
PubChem ID:10681135
Update Time:2025-04-19
Methyl 3-(2-oxopiperidin-1-yl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-(2-oxopiperidin-1-yl)benzoate
- Benzoic acid,3-(2-oxo-1-piperidinyl)-, methyl ester
- 3-(2-oxo-piperidin-1-yl)benzoic acid methyl ester
- methyl 3-(2-oxo-1-piperidinyl)benzoate
- 3-(2-OXO-PIPERIDIN-1-YL)-BENZOIC ACID METHYL ESTER
- WBIOFNUPQLMBOK-UHFFFAOYSA-N
- FT-0768561
- SCHEMBL8549075
- DTXSID50443448
- AKOS015911105
- 168162-28-5
- Benzoic acid,3-(2-oxo-1-piperidinyl)-,methyl ester
-
- Inchi: 1S/C13H15NO3/c1-17-13(16)10-5-4-6-11(9-10)14-8-3-2-7-12(14)15/h4-6,9H,2-3,7-8H2,1H3
- InChI Key: WBIOFNUPQLMBOK-UHFFFAOYSA-N
- SMILES: O=C1CCCCN1C1C=CC=C(C(=O)OC)C=1
Computed Properties
- Exact Mass: 233.10500
- Monoisotopic Mass: 233.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 46.6Ų
Experimental Properties
- PSA: 46.61000
- LogP: 2.05510
Methyl 3-(2-oxopiperidin-1-yl)benzoate Customs Data
- HS CODE:2933790090
- Customs Data:
China Customs Code:
2933790090Overview:
2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%
Methyl 3-(2-oxopiperidin-1-yl)benzoate Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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